2-(4-Pyridin-3-ylsulfonylpiperazin-1-yl)pyrazine

• IUPAC Name: 2-(4-pyridin-3-ylsulfonylpiperazin-1-yl)pyrazine
• InChI: InChI=1S/C13H15N5O2S/c19-21(20,12-2-1-3-14-10-12)18-8-6-17(7-9-18)13-11-15-4-5-16-13/h1-5,10-11H,6-9H2
• InChI Key: AZNZWZSFOSTMET-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=NC=CN=C2)S(=O)(=O)C3=CN=CC=C3
• Molecular Formula: C13H15N5O2S
• Molecular Weight: 305.36 g/mol
• CAS No.: 1021135-11-4

Description

2-(4-Pyridin-3-ylsulfonylpiperazin-1-yl)pyrazine is a useful research compound. Its molecular formula is C13H15N5O2S and its molecular weight is 305.36. The purity is usually 95%.
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Scientific Research Applications

Coordination Chemistry and Ligand Design

A study detailed the synthesis and characterization of iron(II) and cobalt(II) complexes involving tris-azinyl analogues of 2,2':6',2''-terpyridine, including derivatives of pyrazine. These compounds exhibit varying spin states and electrochemical properties, influenced by the nitrogen content of the ligands, showcasing their potential in designing coordination compounds with specific magnetic and electronic properties (Cook et al., 2013).

Synthetic Advances in Pyrazine Chemistry

Pyrazine chemistry, including the synthesis and functionalization of pyrazine derivatives, has been explored for its wide range of physiological activities and applications in flavor constituents of various foods. Advances in pyrazine chemistry highlight the utility of these heterocycles in forming complexes with transition metals, contributing to the development of novel compounds with potential pharmaceutical applications (Cheeseman & Werstiuk, 1972).

Heterocyclic Compound Applications

The synthesis and application of nitrogen-containing heterocyclic compounds, including pyrazines, are critical in pharmaceuticals, agrochemicals, and materials science. These compounds' biological activities make them essential structural components in a variety of applications, from herbicides and insecticides to pharmaceutical intermediates and electroconductive polymers (Higashio & Shoji, 2004).

Structural Chemistry and Crystal Engineering

The crystal structure analysis of pyrazinecarboxylic acids revealed the recurrence of carboxylic acid-pyridine supramolecular synthons, providing insights into the structural basis for designing new materials and pharmaceuticals. This research underscores the importance of supramolecular interactions in crystal engineering strategies (Vishweshwar et al., 2002).